Cas no 2171660-51-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid
• CAS No: 2171660-51-6
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5849004
• PubChem ID: 165959764
• Update Time: 2025-10-31

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid
• 2171660-51-6
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-6-fluorobenzoic acid
• EN300-1493178

• Inchi： 1S/C26H23FN2O5/c1-2-21(24(30)28-22-13-7-12-20(27)23(22)25(31)32)29-26(33)34-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19,21H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CGUGHDHUAFZFRS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid

Comprehensive Overview of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid (CAS No. 2171660-51-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid (CAS No. 2171660-51-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in drug discovery and biotechnology applications. Researchers and manufacturers are increasingly focusing on this compound for its role in producing high-purity peptides, which are critical in developing therapeutics for conditions like diabetes, cancer, and autoimmune diseases.

The molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid incorporates a fluorobenzoic acid moiety, enhancing its stability and reactivity in peptide coupling reactions. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino function, which can be selectively removed under mild basic conditions, making it ideal for stepwise peptide assembly. This feature aligns with the growing demand for green chemistry and sustainable synthesis methods, as it minimizes harsh reagent use and reduces waste generation.

Recent advancements in AI-driven drug design and high-throughput screening have further amplified the relevance of 2171660-51-6. Computational models frequently highlight fluorinated compounds like this for their improved bioavailability and target binding affinity. A common query among researchers is how to optimize the yield of Fmoc-protected intermediates during synthesis—this compound’s robust performance in HPLC purification and compatibility with automated synthesizers provides a practical solution. Additionally, its application in antibody-drug conjugates (ADCs) and precision medicine frameworks underscores its versatility.

From a commercial perspective, the demand for CAS No. 2171660-51-6 is driven by its use in GMP-grade peptide production. Regulatory agencies emphasize stringent quality controls for intermediates, and this compound’s well-documented analytical profiles (e.g., NMR, MS) facilitate compliance. Suppliers often highlight its low hygroscopicity and long shelf life, addressing storage concerns raised in forums and procurement discussions. Furthermore, its role in click chemistry and bioconjugation techniques positions it as a key player in next-generation therapeutics.

In summary, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-6-fluorobenzoic acid exemplifies the intersection of innovative chemistry and biomedical progress. Its adaptability to cutting-edge research and alignment with industry trends—such as personalized medicine and sustainable synthesis—make it a staple in modern laboratories. As peptide-based therapies continue to expand, this compound will remain pivotal in bridging scientific discovery with clinical applications.